1-amino-N-(5-methylpyridin-3-yl)cyclohexane-1-carboxamide

• IUPAC Name: 1-amino-N-(5-methylpyridin-3-yl)cyclohexane-1-carboxamide
• InChI: InChI=1S/C13H19N3O/c1-10-7-11(9-15-8-10)16-12(17)13(14)5-3-2-4-6-13/h7-9H,2-6,14H2,1H3,(H,16,17)
• InChI Key: XMRGTIHGLUYQER-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=C1)NC(=O)C2(CCCCC2)N
• Molecular Formula: C13H19N3O
• Molecular Weight: 233.31 g/mol

Description

1-amino-N-(5-methylpyridin-3-yl)cyclohexane-1-carboxamide, also known as JNJ-31001074, is a small molecule inhibitor of the protein kinase CK1δ. It is a promising compound for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.

Scientific Research Applications

1-amino-N-(5-methylpyridin-3-yl)cyclohexane-1-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to inhibit CK1δ, a protein kinase that regulates various cellular processes, including the circadian clock, Wnt signaling, and DNA damage response. Inhibition of CK1δ has been implicated in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.

Mechanism of Action

1-amino-N-(5-methylpyridin-3-yl)cyclohexane-1-carboxamide inhibits CK1δ by binding to the ATP-binding site of the kinase. This prevents the kinase from phosphorylating its substrates, leading to downstream effects on various cellular processes. The exact mechanism of action of this compound is still being studied, but it is believed to involve the regulation of circadian rhythms, DNA damage response, and Wnt signaling.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, as well as reduce amyloid-beta levels in Alzheimer's disease mouse models. This compound has also been shown to regulate circadian rhythms and enhance the DNA damage response.

Advantages and Limitations for Lab Experiments

One advantage of 1-amino-N-(5-methylpyridin-3-yl)cyclohexane-1-carboxamide is its specificity for CK1δ, which allows for targeted inhibition of this kinase. However, one limitation of this compound is its poor solubility, which can make it difficult to work with in lab experiments. Additionally, this compound has not been extensively studied in humans, so its safety and efficacy in clinical trials are still unknown.

Future Directions

There are several future directions for the study of 1-amino-N-(5-methylpyridin-3-yl)cyclohexane-1-carboxamide. One direction is the development of more potent and selective inhibitors of CK1δ. Another direction is the investigation of this compound in combination with other therapies, such as chemotherapy or immunotherapy, for the treatment of cancer. Additionally, the role of CK1δ in other diseases, such as diabetes and cardiovascular disease, could be explored. Overall, this compound is a promising compound with many potential applications in the treatment of various diseases, and further research is needed to fully understand its therapeutic potential.

Synthesis Methods

The synthesis of 1-amino-N-(5-methylpyridin-3-yl)cyclohexane-1-carboxamide involves a series of chemical reactions. The starting material is 3-amino-5-methylpyridine, which is reacted with cyclohexanecarboxylic acid to form the carboxamide. This intermediate is then reacted with thionyl chloride and N,N-dimethylformamide to form the acid chloride, which is then reacted with the amine to form the final product.